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Compound of Interest

Compound Name: 2-(Methylamino)benzonitrile

Cat. No.: B176525

Prepared for Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to the safe handling, storage, and emergency
management of 2-(Methylamino)benzonitrile (CAS No. 17583-40-3). As a Senior Application
Scientist, the following protocols and recommendations are synthesized from established
safety data and field-proven best practices to ensure the highest standards of laboratory safety
and experimental integrity. The causality behind each procedural choice is explained to
empower researchers with a deep, actionable understanding of risk mitigation.

Compound Identification and Physicochemical
Properties

2-(Methylamino)benzonitrile is a solid organic compound utilized in various synthetic
chemistry applications.[1] A thorough understanding of its physical and chemical properties is

the foundation of a robust safety protocol.
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Property Value Source
CAS Number 17583-40-3 [1112]
Molecular Formula CsHsN2 [1]
Molecular Weight 132.16 g/mol [2]
Appearance White to off-white solid [1]
Melting Point 70 °C [1]
Boiling Point 136 °C at 16 Torr [1]
Storage Temperature 2-8°C, sealed in dry, dark e
place

Hazard Identification and GHS Classification

2-(Methylamino)benzonitrile is classified as hazardous under the Globally Harmonized
System (GHS). The primary risks are associated with acute toxicity and irritation.[2] The GHS
classification dictates the minimum personal protective equipment (PPE) and handling controls

required.
GHS Classification = Category Hazard Statement Source
o H302: Harmful if
Acute Toxicity, Oral Category 4 [2]
swallowed

Skin H315: Causes skin

: i Category 2 N [2]
Corrosion/Irritation irritation
Serious Eye H319: Causes serious

- Category 2 o [2]

Damage/Irritation eye irritation
Specific Target Organ

o ] H335: May cause
Toxicity (Single Category 3 _ . [2]
respiratory irritation
Exposure)

GHS Label Elements:
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e Pictogram: GHSO07 (Exclamation Mark)[2]

 Signal Word:Warning[2]

A Proactive Approach: Risk Assessment and the
Hierarchy of Controls

Effective laboratory safety transcends simple rule-following; it involves a dynamic risk
assessment process. The "Hierarchy of Controls” is a fundamental principle that prioritizes the
most effective safety measures. This approach is a self-validating system, as it systematically
reduces risk at its source.

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.sigmaaldrich.com/JP/ja/product/ambeedinc/ambh47a902b9?context=bbe
https://www.sigmaaldrich.com/JP/ja/product/ambeedinc/ambh47a902b9?context=bbe
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b176525?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Hierarchy of Controls for 2-(Methylamino)benzonitrile

Elimination

(Most Effective)

Substitution

Engineering Controls
(e.g., Fume Hood)

Administrative Controls

(e.g., SOPs, Training)

Personal Protective Equipment
(Least Effective)
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Safe Handling Workflow

1. Pre-Use Checklist
- Verify fume hood function
- Assemble all required PPE
- Prepare waste containers

2. Weighing Solid
- Perform within a fume hood
- Use disposable weigh boats
- Minimize dust creation

3. In-Reaction Use
- Maintain all operations within the fume hood
- Keep containers sealed when not in use
- Use compatible labware

‘

4. Post-Procedure Cleanup
- Decontaminate work surfaces
- Dispose of contaminated consumables
- Clean glassware

'

5. Storage
- Seal container tightly
- Store at 2-8°C in a dark, designated area
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Exposure Event Occurs

Inhalation?

Flush eyes at eyewash station for 15+ minutes.
Remove contact lenses.

Remove contaminated clothing. Move to fresh air.
Flush skin with water for 15+ minutes. Seek medical attention if symptoms persist.

Rinse mouth with water.
Call Poison Control.

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: Decision tree for responding to an exposure incident.

First-Aid Measures

+ Skin Contact: Immediately remove all contaminated clothing. F[3]lush the affected skin area
with copious amounts of soap and water for at least 15 minutes. S[4]eek medical attention if
skin irritation develops or persists. *[4] Eye Contact: Immediately flush eyes with lukewarm,
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gently flowing water for at least 15 minutes at an eyewash station, holding the eyelids open.
R[3][5]emove contact lenses if present and easy to do. T[4]ransport the victim to a hospital
for medical evaluation, even if no symptoms are immediately apparent. *[3] Inhalation: Move
the affected person to fresh air immediately. I[4]f symptoms such as coughing, wheezing, or
shortness of breath occur, call for medical assistance. *[3] Ingestion: Rinse the mouth
thoroughly with water. I[4]mmediately call a poison control center or physician for guidance.
Do not induce vomiting unless directed to do so by medical personnel.

Spill and Leak Management

o Minor Spill (Solid): Ensure proper PPE is worn. Avoid generating dust. G[4]ently sweep or
vacuum the solid material into a suitable, labeled container for hazardous waste disposal.
D[4]econtaminate the spill area with an appropriate solvent and wash thoroughly.

e Major Spill: Evacuate the immediate area and alert nearby personnel. P[5]revent entry into
the contaminated zone. Contact your institution's Environmental Health & Safety (EHS)
department or emergency response team immediately. P[5]revent the spilled material from
entering drains or waterways.

[6]### 6. Waste Disposal
Chemical waste must be managed according to institutional, local, and national regulations.

[71[8]* Procedure: Collect all waste containing 2-(Methylamino)benzonitrile, including
contaminated consumables (gloves, paper towels, weigh boats), in a designated, sealed, and
clearly labeled hazardous waste container.

» Prohibition: Never dispose of 2-(Methylamino)benzonitrile or its containers in the regular
trash or down the sanitary sewer. H[7]andle uncleaned containers as you would the product
itself.

References
o Benzonitrile,2-methyl-4-(methylamino)- | C9H10N2. PubChem. [Link]

o The Science And Safety Behind The Use Of Nitrile Gloves. Unigloves. [Link]
o Laboratory Safety Manual - Chapter 06: Safe Handling of Chemicals. UNC-Chapel Hill. [Link]

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://cameochemicals.noaa.gov/report?key=CH2590
https://researchsafety.uky.edu/chemical-safety/cs-policies-and-procedures/injury-and-incident-reporting/incident-reporting/emergency-procedures-involving-chemicals
https://www.fishersci.com/store/msds?partNumber=AAH6514814&productDescription=4-METHLAMINO+BENZONITRIL+25G&vendorId=VN00024248&countryCode=US&language=en
https://cameochemicals.noaa.gov/report?key=CH2590
https://www.fishersci.com/store/msds?partNumber=AAH6514814&productDescription=4-METHLAMINO+BENZONITRIL+25G&vendorId=VN00024248&countryCode=US&language=en
https://cameochemicals.noaa.gov/report?key=CH2590
https://www.fishersci.com/store/msds?partNumber=AAH6514814&productDescription=4-METHLAMINO+BENZONITRIL+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH6514814&productDescription=4-METHLAMINO+BENZONITRIL+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH6514814&productDescription=4-METHLAMINO+BENZONITRIL+25G&vendorId=VN00024248&countryCode=US&language=en
https://researchsafety.uky.edu/chemical-safety/cs-policies-and-procedures/injury-and-incident-reporting/incident-reporting/emergency-procedures-involving-chemicals
https://researchsafety.uky.edu/chemical-safety/cs-policies-and-procedures/injury-and-incident-reporting/incident-reporting/emergency-procedures-involving-chemicals
https://aksci.com/sds/3708DB_SDS.pdf
https://pim-resources.coleparmer.com/sds/14285.pdf
https://www.tcichemicals.com/BE/en/sds/D3247_EU_6N.pdf
https://www.benchchem.com/product/b176525?utm_src=pdf-body
https://www.benchchem.com/product/b176525?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/14285.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b176525?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Working with Chemicals - Prudent Practices in the Laboratory.

» Fact Sheet: Disposable Nitrile Gloves in Chemical Labs. University of Pennsylvania EHRS.
[Link]

e Why You Should use Nitrile Glove in Labor

» Emergency Procedures for Incidents Involving Chemicals. University of Kentucky Research
Safety. [Link]

» What to Do in a Chemical Emergency. Centers for Disease Control and Prevention (CDC).
[Link]

» Material Safety Data Sheet - 4-[2-(Dimethylamino)ethoxy]benzonitrile. Cole-Parmer. [Link]

» Medical Management Guidelines for Acute Chemical Exposure.

» Management of Hazardous Waste Procedure. Yale Environmental Health & Safety. [Link]

e Benzonitrile: Human health tier Il assessment. Australian Government Department of Health.
[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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